Cas no 1458258-82-6 (4-[(2-fluorophenyl)(methyl)amino]benzaldehyde)

• Product Name: 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde
• CAS No: 1458258-82-6
• MF: C₁₄H₁₂FNO
• MW: 229.249587059021
• CID: 4606087
• Update Time: 2025-06-24

4-[(2-fluorophenyl)(methyl)amino]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Fluorophenyl)(methyl)amino)benzaldehyde
• 4-(2-fluoro-N-methylanilino)benzaldehyde
• W10991
• 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde

• Inchi： 1S/C14H12FNO/c1-16(14-5-3-2-4-13(14)15)12-8-6-11(10-17)7-9-12/h2-10H,1H3
• InChI Key： KOPGKWLKXSILIV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N(C)C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3

Additional information on 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde

Professional Introduction to 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde (CAS No. 1458258-82-6)

4-[(2-fluorophenyl)(methyl)amino]benzaldehyde, with the chemical identifier CAS No. 1458258-82-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic aldehyde derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluorophenyl group and an (methyl)amino substituent imparts distinct electronic and steric properties, enhancing its utility in drug discovery and development.

The compound's molecular structure, characterized by a benzaldehyde core functionalized with these specific groups, positions it as a key candidate for further chemical manipulation. In recent years, there has been growing interest in exploring the pharmacological potential of such derivatives, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the biological activity of this molecule.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. For instance, derivatives of benzaldehyde with fluorine substituents have shown promise in inhibiting enzymes associated with neurodegenerative diseases. The 2-fluorophenyl moiety in 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde contributes to its potential as a scaffold for designing molecules that can interact selectively with biological targets. This has spurred extensive research into its derivatives, aiming to uncover new pharmacological applications.

The (methyl)amino group in the compound's structure is another critical feature that influences its reactivity and biological properties. This amine functionality can participate in hydrogen bonding interactions, which are essential for drug-receptor binding. Moreover, the methyl group provides steric hindrance, which can be leveraged to optimize binding affinity and selectivity. Such structural elements are often exploited in medicinal chemistry to enhance the efficacy and reduce side effects of therapeutic agents.

In the context of contemporary pharmaceutical research, 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders, metabolic syndromes, and autoimmune conditions. The compound's ability to interact with key inflammatory mediators has made it a subject of interest for developing anti-inflammatory therapies. Preliminary findings suggest that certain derivatives of this compound may exhibit significant anti-inflammatory activity by inhibiting pro-inflammatory cytokine production.

The synthesis of 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the fluorophenyl group typically requires careful control of reaction conditions to ensure high yield and purity. Similarly, the incorporation of the (methyl)amino moiety demands precise synthetic strategies to avoid unwanted side reactions. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency, facilitating further exploration of its pharmacological properties.

Ongoing research is also exploring the potential applications of 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde in oncology. The unique structural features of this compound make it a promising candidate for developing novel chemotherapeutic agents. Studies have indicated that certain derivatives may exhibit cytotoxic effects against various cancer cell lines by interfering with critical cellular processes such as DNA replication and cell signaling pathways. The fluorine atom's ability to enhance metabolic stability suggests that these derivatives could have improved bioavailability compared to non-fluorinated analogs.

The compound's role in central nervous system (CNS) pharmacology is another area of active investigation. The interaction between fluorinated aromatic compounds and CNS receptors has been extensively studied due to their potential therapeutic benefits. Research suggests that derivatives of 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde may exhibit neuroprotective effects by modulating neurotransmitter activity and reducing oxidative stress. These properties make them attractive candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, 4-[(2-fluorophenyl)(methyl)amino]benzaldehyde (CAS No. 1458258-82-6) is a versatile and highly interesting compound with significant potential in pharmaceutical research. Its unique structural configuration, featuring both a fluorophenyl group and an (methyl)amino substituent, makes it a valuable intermediate for synthesizing bioactive molecules with diverse pharmacological applications. From modulating inflammatory pathways to developing novel chemotherapeutic agents and neuroprotective therapies, this compound continues to be a focus of extensive research efforts aimed at improving human health.